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Compound of Interest

Compound Name: c-Di-AMP sodium salt
Cat. No.: B1574537
Get Quote
\ J

Document Type: Technical Support / Troubleshooting Molecule: Cyclic di-adenylate
monophosphate (c-di-AMP), Sodium Salt Application: STING Agonist, Bacterial Second
Messenger Signaling[1]

Core Technical Overview

c-di-AMP is a cyclic dinucleotide that functions as a vital second messenger in bacteria and a
potent agonist of the mammalian STING (Stimulator of Interferon Genes) pathway.[1] In its
sodium salt form, it exhibits significantly improved aqueous solubility compared to the free acid.
However, its phosphodiester linkages are susceptible to hydrolysis, and the lyophilized powder
is hygroscopic. Proper handling is non-negotiable for maintaining biological activity over
months or years.

The "Golden Rules" of c-di-AMP Storage

» Avoid Freeze-Thaw Cycles: Repeated phase changes shear the molecular structure and
introduce condensation that accelerates hydrolysis.

e pH is Critical: Stability is maximal at neutral pH (7.0—7.5).[1] Acidic conditions accelerate
depurination; alkaline conditions promote phosphodiester cleavage.[1]
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» Concentration Matters: Store stock solutions at high concentrations (e.g., 1 mg/mL or 1-5
mM) to maximize stability, then dilute immediately before use.

Experimental Protocols: Preparation & Storage
Protocol A: Reconstitution of Lyophilized Powder

Objective: Create a stable stock solution free of contaminants.
Materials:

e c-di-AMP Sodium Salt (Lyophilized)[1][2][3]

e Solvent: Endotoxin-free water (for cell culture) or PBS (pH 7.4).[1]
e 0.22 um PES (Polyethersulfone) Syringe Filter.[1]

Step-by-Step:

o Equilibration: Allow the vial to warm to Room Temperature (RT) for 15 minutes before
opening.

o Why? Opening a cold vial introduces atmospheric moisture (condensation), which
degrades the hygroscopic powder.[1]

o Centrifugation: Briefly spin down the vial (2,000 x g, 30 sec) to ensure all powder is at the
bottom.

e Solvation: Add endotoxin-free water or PBS to achieve a stock concentration of 1 mg/mL
(approx. 1.4 mM).[1]

o Note: The sodium salt is soluble up to ~14—20 mg/mL in water, but 1 mg/mL is safer to
prevent precipitation during freezing.

e Mixing: Vortex gently or use an ultrasonic bath for 30 seconds. Ensure the solution is clear.
 Sterilization: Pass the solution through a 0.22 um PES filter.

o Critical:Do NOT autoclave c-di-AMP solutions. High heat degrades the cyclic structure.
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Protocol B: Long-Term Storage (The Aliquot System)

Objective: Prevent degradation during storage.[1]

» Aliquoting: Immediately divide the stock solution into single-use aliquots (e.g., 50 pL or 100
pL) in high-quality polypropylene tubes (e.g., Eppendorf LoBind).

o Self-Validating Check: Label tubes with the date and batch number. Never re-freeze an
aliquot once thawed.[1]

» Freezing:
o Short-term (< 1 month): -20°C is acceptable.[1]
o Long-term (> 6 months): -80°C is required.[1][4]

o Protection: Store tubes in a light-proof box. While c-di-AMP is not acutely photosensitive,
long-term UV exposure can induce radical damage.[1]

Visualizing the Workflow

The following diagram illustrates the critical decision points in the reconstitution and storage
workflow to minimize degradation risks.
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Caption: Optimized workflow for c-di-AMP reconstitution. The filtration step is critical as
autoclaving destroys the molecule.

Troubleshooting & FAQs

Direct solutions to common laboratory issues.
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Q1: My c-di-AMP solution has precipitated after thawing.
What happened?

Diagnosis: This is likely a "salting out" effect caused by freezing a high-concentration salt
solution, or pH drift.[1] The Fix:

Warm the tube to 37°C for 5-10 minutes.

Vortex vigorously.[1]

If precipitate remains, the pH may have shifted. Check pH (target 7.0-7.5).

Prevention: Do not freeze at concentrations >5 mg/mL. Use water rather than high-salt
buffers (like 10x PBS) for the master stock.[1]

Q2: Can | store the solution at 4°C?

Answer: Only for very short periods (24—48 hours). Reasoning: At 4°C, spontaneous hydrolysis
of the phosphodiester bond occurs slowly. More importantly, if the solution is not sterile,
bacterial contamination will rapidly degrade c-di-AMP via secreted phosphodiesterases (PDES).
[1] Data:

Temperature Stability Estimate Recommendation
RT (25°C) < 24 Hours Immediate Use Only
4°C 2-5 Days Short-term experiments
-20°C 1-6 Months Standard Storage

| -80°C | > 1 Year | Long-term Banking |[1]

Q3: Why use the Sodium Salt instead of the Free Acid?

Answer: Solubility. The free acid form of c-di-AMP is poorly soluble in water, requiring NaOH
titration which is difficult to reproduce accurately in small volumes. The sodium salt dissolves
instantly in water or PBS, ensuring consistent dosing for biological assays.
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Q4: How do | verify if my c-di-AMP has degraded?

Answer: Degradation results in the linearization of the cyclic ring. Method: Run 2 pL of stock on
HPLC or LC-MS.

 Intact: Single peak at MW ~702 Da (Disodium salt) / ~658 Da (Free anion).[1]

o Degraded: Appearance of linear pApA (5'-phosphoadenylyl-(3'->5")-adenosine) or monomeric
AMP.[1]

Degradation Pathway Visualization

Understanding how the molecule breaks down helps in preventing it. The primary enemy is
hydrolysis (enzymatic or chemical).[1]

Hydrolysis
c-di-AMP (PDEs / Heat / pH) > 5'-pApA Further Hydrolysis 2 X AMP
(Cyclic Active) (Linear Intermediate) = (Inactive Monomers)

Click to download full resolution via product page

Caption: Degradation pathway. The cleavage of the first phosphodiester bond renders the
molecule biologically inactive for STING signaling.

Summary Data Tables
Solubility Profile (Sodium Salt)
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Solvent Solubility Limit Notes

Optimal for stock preparation.
Water ~20 mM (14 mg/mL) 1]

High salt in PBS reduces
PBS (pH 7.4) ~2-5mM L

solubility limit slightly.[1]

Not recommended. Poor
DMSO <1lmM -

solubility.

Do not use for reconstitution.
Ethanol Insoluble

[1]

Note: Data derived from Tocris and Biolog technical sheets [1, 2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Long-Term Storage & Stability of c-di-
AMP Sodium Salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574537/docs#technical-guide-long-term-storage-
stability-of-c-di-amp-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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